Cas no 2248272-24-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate
• CAS No: 2248272-24-2
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• CID: 5887224
• PubChem ID: 165726359
• Update Time: 2025-11-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• 2248272-24-2
• EN300-6513350
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate

• Inchi： 1S/C12H11N3O5/c1-13-12(19)14-6-9(16)20-15-10(17)7-4-2-3-5-8(7)11(15)18/h2-5H,6H2,1H3,(H2,13,14,19)
• InChI Key： CHAUZRUHVPTSDH-UHFFFAOYSA-N
• SMILES： O(C(CNC(NC)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 277.06987046g/mol
• Monoisotopic Mass: 277.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate (CAS No. 2248272-24-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate, identified by the Chemical Abstracts Service Number (CAS No.) 2248272-24-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound’s molecular architecture integrates several pharmacophoric elements, making it a promising candidate for further exploration in the development of novel therapeutic agents.

The core structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate consists of an isoindole scaffold, which is a fused bicyclic system featuring an indole ring with an additional carbonyl group at the 1-position and a carboxylate moiety at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the (methylcarbamoyl)amino substituent further enhances its complexity, providing multiple sites for functionalization and modulation of biological activity.

In recent years, there has been growing interest in isoindole derivatives due to their diverse biological activities. These compounds have been reported to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific configuration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate makes it particularly relevant for investigating mechanisms involving enzyme inhibition and receptor binding. Preliminary studies suggest that this compound may interact with proteins involved in metabolic pathways and signal transduction, offering a potential therapeutic window for addressing various diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate presents unique challenges due to the intricate nature of its molecular framework. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling processes, have been employed to construct the isoindole core with high precision. The introduction of the (methylcarbamoyl)amino group requires careful control of reaction conditions to ensure regioselectivity and yield optimization. These synthetic strategies align with contemporary trends in organic synthesis, emphasizing efficiency and sustainability.

From a computational chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate has been subjected to molecular modeling studies to elucidate its binding interactions with potential target proteins. Quantum mechanical calculations have revealed that the compound’s pharmacophoric features are well-positioned for optimal binding affinity. These insights have guided the design of analogs with enhanced potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines, enabling rapid screening and optimization of candidate molecules.

Recent experimental investigations have highlighted the pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(methylcarbamoyl)amino]acetate in vitro. In cell-based assays, the compound has demonstrated inhibitory effects on enzymes associated with inflammatory responses and cancer progression. Notably, its interaction with cyclooxygenase (COX) enzymes has been explored as a potential mechanism for its anti-inflammatory activity. Additionally, preliminary toxicity studies indicate that the compound exhibits moderate solubility in aqueous media while maintaining stability under physiological conditions.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-[(methylcarbamoyl)amino]acetate are further supported by its structural versatility. Functional groups within the molecule can be modified to fine-tune pharmacokinetic properties such as bioavailability and metabolic stability. This adaptability makes it an attractive scaffold for structure-based drug design (SBDD). By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with improved pharmacological profiles.

The synthesis and characterization of 1,3-dioxo-(CAS No.)22482722-(methylcarbamoylamino)-acetate also contribute to our understanding of heterocyclic chemistry. The isoindole scaffold serves as a versatile platform for exploring new synthetic pathways and functional transformations. Advances in this area not only enhance our ability to produce complex molecules but also expand our knowledge of their reactivity patterns and biological relevance.

In conclusion,(CAS No.)22482722-(Methylcarbamoylamino)-acetate is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features combined with promising preclinical data make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this derivative,(CAS No.)22482722-(Methylcarbamoylamino)-acetate is poised to play a crucial role in addressing unmet medical needs across various therapeutic domains.